Cas no 2229687-05-0 (3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229687-05-0
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 6030104
• PubChem ID: 165706153
• Update Time: 2025-06-10

3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine
• 2229687-05-0
• EN300-1906127

• Inchi： 1S/C9H9BrN2O2/c10-8-4-7(2-1-3-11)5-9(6-8)12(13)14/h1-2,4-6H,3,11H2/b2-1+
• InChI Key： NUZJSXTVDOEUEL-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=C(/C=C/CN)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine

Comprehensive Overview of 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2229687-05-0)

3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine (CAS No. 2229687-05-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structure, featuring a prop-2-en-1-amine backbone, makes it a valuable building block for researchers exploring novel drug candidates, agrochemicals, and advanced materials.

The growing interest in 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine is partly driven by its potential applications in targeted drug delivery systems and bioconjugation. Recent studies highlight its role in the development of small-molecule inhibitors and fluorescent probes, which are critical tools in modern biomedical research. Additionally, its nitrophenyl moiety is often leveraged in photocatalysis and click chemistry, aligning with the current trend toward sustainable and efficient synthetic methodologies.

From an industrial perspective, CAS No. 2229687-05-0 is increasingly sought after due to its compatibility with green chemistry principles. Researchers are exploring its use in metal-free catalysis and biodegradable polymer synthesis, addressing the global demand for environmentally friendly alternatives. The compound’s bromo-substituted aromatic ring also makes it a candidate for cross-coupling reactions, a hot topic in organic chemistry circles.

One of the most frequently asked questions about 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to preserve its reactivity. Another common query concerns its solubility profile, which varies significantly depending on the solvent system—a critical consideration for laboratory applications.

In the context of AI-driven drug discovery, this compound has emerged as a promising scaffold for machine learning-based molecular design. Its structural features are often analyzed using computational chemistry tools to predict bioactivity, reflecting the intersection of traditional synthesis and cutting-edge technology. This dual appeal positions CAS No. 2229687-05-0 as a bridge between empirical research and digital innovation.

Looking ahead, the demand for 3-(3-bromo-5-nitrophenyl)prop-2-en-1-amine is expected to rise alongside advancements in precision medicine and smart materials. Its adaptability to diverse chemical transformations ensures its relevance in addressing contemporary challenges, from antimicrobial resistance to renewable energy storage. As such, this compound exemplifies the dynamic synergy between molecular ingenuity and real-world problem-solving.